Cas no 41598-71-4 (6,7-Dihydro-5H-cyclopenta[b]pyridin-7-ol)

• Product Name: 6,7-Dihydro-5H-cyclopenta[b]pyridin-7-ol
• CAS No: 41598-71-4
• MF: C₈H₉NO
• MW: 135.163161993027
• MDL: MFCD07778342
• CID: 55439
• PubChem ID: 13485286
• Update Time: 2025-05-20

6,7-Dihydro-5H-cyclopenta[b]pyridin-7-ol Chemical and Physical Properties

Names and Identifiers

• 6,7-Dihydro-5H-cyclopenta[b]pyridin-7-ol
• 5H-CYCLOPENTA[B]PYRIDIN-7-OL, 6,7-DIHYDRO-
• 7-Hydroxy-6
• 7-hydroxy-6,7-dihydro-5H-pyrindine
• 5H,6H,7H-cyclopenta[b]pyridin-7-ol
• 6,7-Dihydro-5H-cyclopenta[b]pyridine-7-ol
• Triazine triamine phosphate
• AMPD00349
• XLPDFBUFTAWCIB-UHFFFAOYSA-N
• TRA0030946
• HP13185
• SY017306
• AB0044180
• W6188
• ST24029567
• 7-hydroxy-6,7-di
• 7-hydroxy-6,7-dihydro-5h-cyclopenta[b]pyridine
• 598C714
• 6,
• FT-0738944
• DTXSID50541938
• AM9568
• CS-W003424
• EN300-173190
• 6,7-Dihydro-5H-cyclopenta[b]pyridin-7-ol, AldrichCPR
• FT-0772531
• 41598-71-4
• MFCD07778342
• 4-Isoxazolecarboxylic acid, 3-(4-chlorophenyl)-5-methyl-
• 6 pound not7-Dihydro-5H-cyclopenta[b]pyridin-7-ol
• DS-15131
• AKOS015919620
• A873034
• SCHEMBL3314142
• DB-080710
• DB-080655

• MDL： MFCD07778342
• Inchi： 1S/C8H9NO/c10-7-4-3-6-2-1-5-9-8(6)7/h1-2,5,7,10H,3-4H2
• InChI Key： XLPDFBUFTAWCIB-UHFFFAOYSA-N
• SMILES： OC1C2C(=CC=CN=2)CC1

Computed Properties

• Exact Mass: 135.06800
• Monoisotopic Mass: 135.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 33.1

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.243
• Melting Point: No data available
• Boiling Point: 291.1℃ at 760 mmHg
• Flash Point: 129.884℃
• Refractive Index: 1.618
• PSA: 33.12000
• LogP: 1.06120
• Vapor Pressure: No data available

6,7-Dihydro-5H-cyclopenta[b]pyridin-7-ol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 6,7-Dihydro-5H-cyclopenta[b]pyridin-7-ol

6,7-Dihydro-5H-cyclopenta[b]pyridin-7-ol (CAS No. 41598-71-4): A Comprehensive Overview

The compound 6,7-Dihydro-5H-cyclopenta[b]pyridin-7-ol (CAS No. 41598-71-4) is a fascinating organic molecule with a unique structure and diverse applications. This compound belongs to the class of bicyclic compounds, specifically featuring a cyclopentane fused to a pyridine ring system. The presence of the hydroxyl group (-OH) at the 7-position introduces additional functional complexity, making it a valuable substrate for various chemical transformations and biological studies.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of 6,7-Dihydro-5H-cyclopenta[b]pyridin-7-ol. One notable approach involves the use of palladium-catalyzed coupling reactions, which have proven highly efficient in constructing the bicyclic framework. These methods not only enhance the yield but also improve the purity of the compound, making it more suitable for downstream applications.

The structural uniqueness of 6,7-Dihydro-5H-cyclopenta[b]pyridin-7-ol has led to its exploration in various fields, including pharmacology and materials science. In pharmacology, this compound has shown potential as a lead molecule for drug discovery due to its ability to interact with specific biological targets. For instance, studies have demonstrated its antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In materials science, the compound's rigid bicyclic structure has been leveraged to develop advanced materials with unique mechanical and electronic properties. Researchers have successfully incorporated 6,7-Dihydro-5H-cyclopenta[b]pyridin-7-ol into polymer networks, resulting in materials with enhanced thermal stability and mechanical strength. These findings open new avenues for its application in high-performance polymers and composites.

Furthermore, recent studies have delved into the electrochemical properties of 6,7-Dihydro-5H-cyclopenta[b]pyridin-7-ol, revealing its potential as an electrode material in energy storage devices such as supercapacitors and batteries. The compound's ability to facilitate efficient electron transfer makes it a promising candidate for next-generation energy technologies.

The toxicological profile of 6,7-Dihydro-5H-cyclopenta[b]pyridin-7-ol has also been a subject of interest. Preclinical studies indicate that it exhibits low toxicity at therapeutic concentrations, which is a critical factor for its potential use in pharmaceutical applications. However, further investigations are required to fully understand its long-term effects and safety profile.

In conclusion, 6,7-Dihydro-5H-cyclopenta[b]pyridin-7 ol (CAS No. 41598 - 71 - 4) is a versatile compound with significant potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable asset in both academic research and industrial development.